Cas no 1807114-20-0 (Ethyl 3-bromomethyl-5-cyano-2-mercaptophenylacetate)

• Product Name: Ethyl 3-bromomethyl-5-cyano-2-mercaptophenylacetate
• CAS No: 1807114-20-0
• MF: C₁₂H₁₂BrNO₂S
• MW: 314.198181152344
• CID: 4945575
• Update Time: 2025-05-19

Ethyl 3-bromomethyl-5-cyano-2-mercaptophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-bromomethyl-5-cyano-2-mercaptophenylacetate

• Inchi： 1S/C12H12BrNO2S/c1-2-16-11(15)5-9-3-8(7-14)4-10(6-13)12(9)17/h3-4,17H,2,5-6H2,1H3
• InChI Key： YGPIBIBQADQYSV-UHFFFAOYSA-N
• SMILES： BrCC1=CC(C#N)=CC(=C1S)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 315
• XLogP3: 2.5
• Topological Polar Surface Area: 51.1

Additional information on Ethyl 3-bromomethyl-5-cyano-2-mercaptophenylacetate

Ethyl 3-bromomethyl-5-cyano-2-mercaptophenylacetate (CAS No. 1807114-20-0): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Ethyl 3-bromomethyl-5-cyano-2-mercaptophenylacetate, identified by its CAS number 1807114-20-0, is a highly valuable intermediate in the realm of pharmaceutical synthesis. This compound, characterized by its intricate molecular structure, has garnered significant attention due to its utility in the development of novel therapeutic agents. The presence of multiple functional groups, including a bromomethyl moiety, a cyano group, and a mercaptophenylacetate backbone, makes it a versatile building block for chemists and pharmacologists.

The Ethyl 3-bromomethyl-5-cyano-2-mercaptophenylacetate molecule exhibits a unique combination of reactivity that allows for diverse synthetic pathways. The bromomethyl group, for instance, serves as a versatile handle for further functionalization, enabling the introduction of various pharmacophores. This feature is particularly advantageous in the context of drug discovery, where rapid and efficient modification of molecular structures is often required.

Recent advancements in medicinal chemistry have highlighted the importance of such multifunctional intermediates. The ability to introduce both electrophilic and nucleophilic centers into a single molecule allows for the exploration of complex chemical space. This has led to the development of new strategies for constructing pharmacologically active compounds. In particular, the cyano group has been shown to enhance binding affinity and metabolic stability, making it a desirable feature in drug design.

The mercaptophenylacetate moiety in Ethyl 3-bromomethyl-5-cyano-2-mercaptophenylacetate also contributes to its synthetic utility. Mercaptophenyl groups are known to participate in various biological processes and have been incorporated into numerous drugs due to their ability to interact with biological targets. The acetic acid ester group provides an additional site for modification, allowing for further derivatization and optimization of drug candidates.

In the context of contemporary pharmaceutical research, the demand for high-quality intermediates like Ethyl 3-bromomethyl-5-cyano-2-mercaptophenylacetate continues to grow. The compound's structural features make it an ideal candidate for use in multi-step synthetic routes leading to complex molecules. Its application spans across various therapeutic areas, including oncology, immunology, and central nervous system disorders. The ability to fine-tune its properties through selective functionalization ensures its relevance in ongoing drug development efforts.

The synthesis of such intricate molecules often involves sophisticated methodologies that leverage cutting-edge techniques in organic chemistry. The preparation of Ethyl 3-bromomethyl-5-cyano-2-mercaptophenylacetate typically involves multi-step reactions, starting from readily available precursors. Key steps often include halogenation, cyanation, and thiolation processes, each requiring precise control to achieve high yields and purity.

The bromomethyl group is particularly critical in this context, as it serves as a key intermediate for subsequent transformations. Its reactivity allows for the introduction of various functional groups through nucleophilic substitution reactions. This versatility is harnessed in the synthesis of more complex derivatives that exhibit enhanced biological activity.

The cyano group also plays a pivotal role in the chemical behavior of this compound. It not only contributes to the overall functionality but also influences the electronic properties of the molecule. This has been exploited in drug design to improve binding interactions with biological targets. The cyano group can participate in hydrogen bonding and other non-covalent interactions, enhancing the affinity between the drug candidate and its receptor.

The mercaptophenylacetate moiety adds another layer of complexity and utility to this intermediate. Mercaptophenols are known for their ability to chelate metal ions and participate in redox reactions, making them valuable in various biochemical processes. The acetic acid ester group further enhances its synthetic potential by providing an additional site for modification through hydrolysis or transesterification reactions.

Recent studies have demonstrated the application of Ethyl 3-bromomethyl-5-cyano-2-mercaptophenylacetate in the development of novel therapeutic agents. For instance, researchers have utilized this compound to synthesize small molecules that exhibit potent activity against specific disease targets. The structural features of this intermediate have been shown to contribute to improved pharmacokinetic properties, including enhanced solubility and bioavailability.

The versatility of this compound has also been recognized in industrial settings where large-scale synthesis is required. Its stability under various reaction conditions makes it suitable for use in both academic research laboratories and pharmaceutical manufacturing facilities. This has facilitated its adoption as a standard intermediate in many synthetic protocols.

In conclusion, Ethyl 3-bromomethyl-5-cyano-2-mercaptophenylacetate (CAS No. 1807114-20-0) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and reactivity make it an indispensable tool for researchers developing new therapeutic agents. As our understanding of biological systems continues to evolve, compounds like this will undoubtedly play an increasingly important role in addressing complex diseases.